Cas no 1550649-33-6 (6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine)

• Product Name: 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine
• CAS No: 1550649-33-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6192753
• PubChem ID: 115486831
• Update Time: 2025-06-09

6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine
• EN300-1274317
• 1550649-33-6

• Inchi： 1S/C9H15N3/c1-3-12(2)9-5-4-8(6-10)11-7-9/h4-5,7H,3,6,10H2,1-2H3
• InChI Key： XGEOBMNTSUAUCZ-UHFFFAOYSA-N
• SMILES： N(C)(CC)C1=CN=C(CN)C=C1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine

6-(Aminomethyl)-N-Ethyl-N-Methylpyridin-3-Amine: A Comprehensive Overview

The compound with CAS No. 1550649-33-6, commonly referred to as 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical structure and versatile functional groups, which make it a valuable building block in organic synthesis and drug discovery.

6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine is characterized by its pyridine ring, which serves as a rigid and aromatic framework. The substitution pattern of this compound includes an aminomethyl group at the 6-position and N-ethyl-N-methylamino groups at the 3-position. This combination of functional groups provides the molecule with both electron-donating and electron-withdrawing characteristics, making it highly reactive in various chemical transformations.

Recent studies have highlighted the potential of 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine in the development of novel materials for energy storage applications. Researchers have explored its role as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs), which are critical components in advanced battery systems and catalytic processes. The ability of this compound to undergo polymerization under mild conditions has been particularly promising, offering new avenues for sustainable energy solutions.

In the field of medicinal chemistry, 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine has been investigated for its potential as a lead compound in drug design. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability and pharmacokinetic properties. Recent findings suggest that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities, making them strong candidates for therapeutic interventions.

The synthesis of 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine typically involves multi-step reactions, including nucleophilic substitution, amine alkylation, and cyclization processes. These reactions are optimized to ensure high yields and purity, which are essential for its application in demanding fields such as pharmaceuticals and electronics. The development of efficient synthetic routes has been a focal point of recent research, driven by the need for cost-effective production methods.

From an environmental perspective, the green chemistry aspects of 6-(aminomethyl)-N-ethyl-N-methylpyridin-3-amine have also been explored. Researchers have developed catalytic systems that minimize waste generation and reduce energy consumption during its synthesis. These advancements align with global efforts to promote sustainable chemical practices and reduce the environmental footprint of industrial processes.

In conclusion, 6-(aminomethyl)-N-ethyl-N-m methylpyridin-3 amine (CAS No. 1550649 33 6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.